3-{1-[(5-bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-[1-(5-bromothiophen-2-yl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C10H9BrN2O4S3/c11-7-1-2-9(19-7)20(16,17)12-3-6(4-12)13-8(14)5-18-10(13)15/h1-2,6H,3-5H2
• InChI Key: PUTHYCRIVZBBTF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(S2)Br)N3C(=O)CSC3=O
• Molecular Formula: C10H9BrN2O4S3
• Molecular Weight: 397.3 g/mol

Description

3-{1-[(5-bromothiophen-2-yl)sulfonyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione (hereafter referred to as BTAD) is a thiazolidinedione derivative that has recently been studied for its potential in scientific research applications. BTAD has a number of unique properties that make it an attractive option for laboratory experiments, including its ease of synthesis, its stability in a variety of conditions, and its ability to interact with a range of biological molecules. In

Scientific Research Applications

BTAD has been studied for its potential in a variety of scientific research applications. It has been used as a ligand for metal-catalyzed reactions and as a substrate for enzymatic reactions. It has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, as well as a potential inhibitor of bacterial growth. Additionally, BTAD has been studied as a potential therapeutic agent for the treatment of certain types of cancer.

Mechanism of Action

The mechanism of action of BTAD is not yet fully understood. However, it is believed to interact with a variety of biological molecules, including proteins, lipids, and nucleic acids. It is thought to interact with proteins by forming covalent bonds with the side chains of amino acids, as well as by interacting with the hydrophobic pockets of proteins. It is also believed to interact with lipids and nucleic acids by forming hydrogen bonds with their polar groups.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTAD are not yet fully understood. However, it has been shown to inhibit the growth of certain types of bacteria, as well as to inhibit the activity of certain enzymes involved in the metabolism of drugs. Additionally, it has been shown to have an inhibitory effect on certain types of cancer cells.

Advantages and Limitations for Lab Experiments

BTAD has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it has the potential to interact with a range of biological molecules. However, there are also some limitations to its use in laboratory experiments. It is not yet fully understood how it interacts with proteins, lipids, and nucleic acids, and it is not yet known how it affects the biochemical and physiological processes of living organisms.

Future Directions

There are a number of potential future directions for the study of BTAD. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of BTAD. Additionally, more research is needed to understand how it interacts with proteins, lipids, and nucleic acids, as well as to identify potential therapeutic applications of BTAD. Additionally, further research is needed to identify potential new synthesis methods for BTAD and to explore its potential uses in other scientific research applications.

Synthesis Methods

BTAD can be synthesized in a two-step process using 5-bromothiophen-2-yl sulfonyl chloride (BTSC) and 1,3-thiazolidine-2,4-dione (TD). In the first step, BTSC is reacted with TD in the presence of a base to form the intermediate product, 5-bromothiophen-2-yl sulfonyl azetidin-3-yl 1,3-thiazolidine-2,4-dione (BTSATD). In the second step, the BTSATD is reacted with a reducing agent such as sodium borohydride (NaBH4) to form BTAD.